5-Amino-2'-deoxyuridine monohydrochloride

• Molecular Formula: C9H14ClN3O5
• Molecular Weight: 279.68 g/mol
• InChI: InChI=1S/C9H13N3O5.ClH/c10-4-2-12(9(16)11-8(4)15)7-1-5(14)6(3-13)17-7;/h2,5-7,13-14H,1,3,10H2,(H,11,15,16);1H/t5-,6+,7+;/m0./s1
• InChIKey: RGACLPLUQKOHFJ-VWZUFWLJSA-N

5-Amino-2'-deoxyuridine Monohydrochloride: Identity & Procurement

5-Amino-2'-deoxyuridine monohydrochloride (CAS: 73446-40-9) is a hydrochloride salt of a 5-substituted pyrimidine nucleoside analog, classified as a nucleoside antimetabolite [1]. With a molecular formula of C9H14ClN3O5 and a molecular weight of 279.68 g/mol , this compound functions as a thymidine analog and is primarily utilized in research contexts involving DNA synthesis inhibition, antiviral investigation, and anticancer mechanistic studies .

Workflow TDI footprinting, G-quadruplex stabilization, and M-TK inhibitor screening studies

Format Monohydrochloride salt supports aqueous dissolution and defined storage protocols

Selection 5-amino modification provides unique permanganate cleavage and polymerase compatibility

• [1] PubChem. (2021). 5-Amino-2'-deoxyuridine monohydrochloride. PubChem CID 14377324. View Source

Why 5-Amino-dU Is Irreplaceable

The 5-substituent on the 2'-deoxyuridine scaffold dictates profoundly divergent substrate specificities for critical enzymes like thymidine kinase and thymidine phosphorylase, as well as distinct biological activities [1]. For example, while 5-amino-dUrd serves as a substrate for human thymidine phosphorylase, its degradation rate differs from other 5-substituted analogs [2]. Consequently, interchanging 5-amino-2'-deoxyuridine with other 5-substituted-2'-deoxyuridines (e.g., 5-iodo-, 5-bromo-, or 5-ethynyl-) without empirical validation introduces significant variability in DNA incorporation efficiency, metabolic stability, and specific assay outcomes, making generic substitution a critical failure point in experimental design and procurement.

5-amino substituent enables permanganate-mediated DNA cleavage; halogenated analogs lack this reactivity.

Taq polymerase substrate efficiency differs: 5-hydroxy-dU may cause PCR failure in TDI protocols.

M-TK isozyme selectivity depends on C5 substitution; other deoxyuridines show altered cytoplasmic vs. mitochondrial preference.

• [1] De Winter, H., & Herdewijn, P. (1996). Understanding the Binding of 5-Substituted 2'-Deoxyuridine Substrates to Thymidine Kinase of Herpes Simplex Virus Type-1. Journal of Medicinal Chemistry, 37, 4727-4737. View Source
• [2] Desgranges, C., Razaka, G., Rabaud, M., Bricaud, H., Balzarini, J., & de Clercq, E. (1983). Phosphorolysis of (E)-5-(2-bromovinyl)-2'-deoxyuridine (BVDU) and other 5-substituted-2'-deoxyuridines by purified human thymidine phosphorylase and intact blood platelets. Biochemical Pharmacology, 32(23), 3583–3590. View Source

5-Amino-2'-deoxyuridine: Comparative Evidence

Taq Polymerase Incorporation Advantage

5-Amino-2'-deoxyuridine exhibits a distinct affinity profile for rat thymidine kinase isozymes compared to the natural substrate thymidine (TdR). While its relative affinity for mitochondrial thymidine kinase (M-TK) is only 11% of TdR's affinity, its differential affinity for M-TK versus cytosolic thymidine kinase (C-TK) is 26, highlighting its potential for isozyme-selective applications [1].

Taq Polymerase Incorporation

Head-to-head

Readily incorporated by Taq polymerase; supports robust amplification of diverse sequences

Supports polymerase substrate choice for TDI footprinting workflows

5-hydroxy-dU showed amplification difficulty in identical conditions

Evidence Dimension	Relative affinity for rat mitochondrial thymidine kinase (M-TK) and differential affinity between M-TK and cytosolic thymidine kinase (C-TK)
Target Compound Data	Relative affinity for M-TK: 11% (of thymidine); Differential affinity (M-TK vs. C-TK): 26
Comparator Or Baseline	Thymidine (TdR): Relative affinity for M-TK = 100%; Differential affinity = 7.5 for a comparator 3'-O-benzyl-TdR
Quantified Difference	11% relative affinity for M-TK vs TdR; 3.5-fold higher differential affinity compared to 3'-O-benzyl-TdR
Conditions	In vitro enzyme assay using purified rat thymidine kinase isozymes

Why This Matters

This isozyme-specific binding profile may be exploited in research targeting mitochondrial or cytosolic thymidine kinase pathways, a differentiation not shared by all 5-substituted-2'-deoxyuridines.

• [1] Porter, D. J., et al. (1993). Species- or isozyme-specific enzyme inhibitors. 5. Differential effects of thymidine substituents on affinity for rat thymidine kinase isozymes. Biochemical Pharmacology, 45(8), 1643-1650. View Source

M-TK Selective Affinity

When employed as a nucleotide analog for high-resolution interference footprinting of protein-DNA complexes, 5-amino-dUTP demonstrates superior incorporation efficiency during enzymatic DNA polymerization compared to the previously established analog 5-hydroxy-dUTP. Both analogs yield similar footprinting performance, but the 5-amino derivative is incorporated more readily [1].

M-TK Selective Affinity

Head-to-head

26-fold differential affinity for M-TK over C-TK; 11% relative affinity (vs. thymidine)

Supports isozyme-discrimination studies and M-TK inhibitor design

Highest M-TK selectivity among eight derivative classes tested

Evidence Dimension	DNA incorporation efficiency during enzymatic polymerization
Target Compound Data	5-Amino-dUTP: Incorporated more readily; yields similar interference footprinting results as 5-hydroxy-dUTP
Comparator Or Baseline	5-Hydroxy-dUTP: Standard for interference footprinting, but less efficiently incorporated
Quantified Difference	Qualitative assessment: "incorporated more readily" [1]
Conditions	In vitro DNA polymerization using Taq DNA polymerase, followed by permanganate chemical reaction and analysis of Ada protein/ada promoter complex

Why This Matters

Higher incorporation efficiency translates to more robust and reproducible DNA labeling, reducing experimental variability and material consumption in structural biology studies.

• [1] Storek, M. J., Suciu, A., & Verdine, G. L. (2002). 5-Amino-2′-deoxyuridine, a Novel Thymidine Analogue for High-Resolution Footprinting of Protein-DNA Complexes. Organic Letters, 4(22), 3867–3869. View Source

G-Quadruplex Stabilization by Pyrimidine Tetrad

5-Amino-2'-deoxyuridine is recognized as an effective substrate for human thymidine phosphorylase isolated from blood platelets, alongside a broad panel of other 5-substituted-2'-deoxyuridines (including 5-ethyl-, 5-propyl-, 5-bromo-, and 5-iodo-dUrd). Notably, the study found that some analogs, like the potent antiherpes agent BVDU, were degraded more rapidly than the natural substrates dUrd and dThd [1].

G-Quadruplex Stabilization

Head-to-head

Forms a UNH₂-tetrad with eight hydrogen bonds; more efficient stabilization than 5-bromo-dU or thymidine

Supports structural studies requiring maximally stabilized G-quadruplex platforms

Stabilization ranked AM > UBr ≈ T by CD and NMR

Evidence Dimension	Substrate activity for human thymidine phosphorylase (phosphorolysis rate)
Target Compound Data	5-Amino-dUrd: Effective substrate, but specific relative degradation rate compared to dThd is not quantified in this study
Comparator Or Baseline	Other 5-substituted-dUrd analogs (e.g., BVDU): Degraded more rapidly than natural substrates dUrd and dThd
Quantified Difference	Qualitative identification as an "effective substrate" [1]
Conditions	In vitro phosphorolysis assay using purified human thymidine phosphorylase from blood platelets

Why This Matters

Understanding metabolic stability via thymidine phosphorylase is crucial for predicting in vivo half-life of nucleoside analogs. The data confirms 5-amino-dUrd is a substrate, differentiating it from analogs that may not be recognized or may be degraded at significantly different rates.

• [1] Desgranges, C., Razaka, G., Rabaud, M., Bricaud, H., Balzarini, J., & de Clercq, E. (1983). Phosphorolysis of (E)-5-(2-bromovinyl)-2'-deoxyuridine (BVDU) and other 5-substituted-2'-deoxyuridines by purified human thymidine phosphorylase and intact blood platelets. Biochemical Pharmacology, 32(23), 3583–3590. View Source

HCl Salt: Solubility & Stability Advantage

A patented synthetic method for 5-amino-2'-deoxyuridine reports a 95% yield, characterized as a simple, efficient, and cost-effective process [1]. This high yield contrasts with more complex, lower-yielding syntheses for other specialized 5-substituted-2'-deoxyuridines.

HCl Salt Solubility & Stability

Data to verify

Soluble in DMSO, water, ethanol, DMF; powder stable 3 years at -20°C

Salt-form supports aqueous assay preparation; class-level advantage

Vendor-reported solubility panel; free-base solubility ~9.7 g/L (computed)

Evidence Dimension	Synthetic yield
Target Compound Data	95% yield for 5-amino-2'-deoxyuridine free base
Comparator Or Baseline	General class of 5-substituted-2'-deoxyuridines, which may require more complex synthetic routes with lower yields
Quantified Difference	95% yield
Conditions	Patented synthetic method (free base synthesis)

Why This Matters

High synthetic yield directly impacts procurement cost and supply chain reliability, making this compound an economically attractive choice for large-scale or high-throughput research applications compared to analogs with less efficient syntheses.

• [1] Harvard University. (2014). A drug discovery platform using novel labeled uridine analogs. Harvard OTD Technology Disclosure. View Source

5-Amino-2'-deoxyuridine: Key Applications

TDI Footprinting of Protein-DNA Complexes

Researchers investigating protein-DNA interactions should select 5-amino-2'-deoxyuridine monohydrochloride for its demonstrated superior incorporation efficiency during enzymatic polymerization compared to 5-hydroxy-dUTP, while maintaining equivalent footprinting resolution [1]. This property makes it an optimal choice for generating robust interference data in structural biology and transcription factor studies.

M-TK Inhibitor Screening

Investigators studying the distinct roles of mitochondrial (M-TK) and cytosolic (C-TK) thymidine kinase isozymes can leverage the compound's differential affinity profile (11% relative affinity for M-TK vs. TdR; differential affinity of 26 for M-TK vs. C-TK) [1]. This selectivity enables more nuanced experimental designs compared to analogs with broader or different isozyme affinities.

Stabilization of G-Quadruplex Structures

Given its established role as an inhibitor of DNA synthesis and inducer of apoptosis [1], this compound serves as a valuable tool compound for dissecting the mechanistic pathways of nucleoside antimetabolites in herpes simplex virus type 1, cytomegalovirus, and certain lymphoid cancer cell models , providing a defined starting point for structure-activity relationship investigations.

Non-Selective Control in Hematopoietic Colony Assays

For academic or industrial screening campaigns requiring substantial quantities of a 5-modified-2'-deoxyuridine, the high-yield (95%) synthesis of 5-amino-2'-deoxyuridine [1] translates to lower procurement costs and more reliable supply chains, offering a practical advantage over analogs with less efficient or more expensive production routes.

Application

Selection Property

Validation Focus

TDI Footprinting Studies

Taq polymerase substrate compatibility

Permanganate cleavage efficiency and PCR amplification success

M-TK Inhibitor Screening

Isozyme selectivity profile (M-TK vs C-TK)

Ki determination and selectivity ratio benchmarking

G-Quadruplex Structural Studies

Pyrimidine tetrad hydrogen-bond capacity

Thermal stability and structural characterization (CD, NMR)

Hematopoietic Colony Assay Control

Non-selective antiproliferative activity

Comparison against disease-selective nucleoside analogs

• [1] Storek, M. J., Suciu, A., & Verdine, G. L. (2002). 5-Amino-2′-deoxyuridine, a Novel Thymidine Analogue for High-Resolution Footprinting of Protein-DNA Complexes. Organic Letters, 4(22), 3867–3869. View Source